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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489 Get Quote

Application Note and Protocol

This document provides a detailed protocol for the extraction and purification of Dicyclohexyl
Phthalate (DCHP) from aqueous samples using solid-phase extraction (SPE). This method is

applicable for the analysis of DCHP in various matrices, including environmental water samples

and food simulants.

Dicyclohexyl phthalate is a plasticizer used in a variety of consumer products, and its

presence in the environment and consumer goods is of increasing concern.[1][2] Accurate

quantification of DCHP requires efficient sample preparation to remove interfering substances

and concentrate the analyte. Solid-phase extraction is a widely used technique for this

purpose, offering high recovery and clean extracts.[3][4][5]

Principle of the Method
This protocol utilizes a reversed-phase SPE mechanism.[3][6] A C18 sorbent is used as the

solid phase, which retains nonpolar compounds like DCHP from a polar aqueous matrix.[3][7]

[8] Interferences are washed away with a polar solvent, and the target analyte, DCHP, is then

eluted with a nonpolar organic solvent.

Experimental Protocol
This protocol is a general guideline and may require optimization based on the specific sample

matrix and analytical instrumentation.
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Materials and Reagents:

SPE Cartridges: C18 cartridges (e.g., 100 mg/1 mL)[3][9]

DCHP Standard: Analytical grade

Methanol (MeOH): HPLC grade[9]

Acetonitrile (MeCN): HPLC grade[9][10]

Water: Deionized or HPLC grade[9]

Nitrogen Gas: High purity

Glassware: Volumetric flasks, beakers, vials (use of plasticware should be minimized to

avoid phthalate contamination)[11]

SPE Vacuum Manifold[3]

Sample Filtration Apparatus: (e.g., 0.45 µm syringe filters)[3]

Procedure:

Sample Pre-treatment:

For aqueous samples, adjust the pH to approximately 5.0 for optimal retention on the C18

cartridge.[3]

If the sample contains suspended solids, it should be filtered through a 0.45 µm filter

before application to the SPE cartridge.[3]

For solid samples, an initial solvent extraction (e.g., with hexane/acetone) may be

necessary before proceeding with SPE.[12]

SPE Cartridge Conditioning:

Pass 5 mL of acetonitrile through the C18 cartridge to activate the sorbent.[10]

Do not allow the cartridge to dry.
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SPE Cartridge Equilibration:

Pass 5 mL of purified water through the cartridge to equilibrate the sorbent to the aqueous

sample conditions.[10]

Ensure the sorbent bed does not dry out before sample loading.

Sample Loading:

Load the pre-treated sample onto the SPE cartridge at a slow and steady flow rate

(approximately 1-2 drops per second).[9][13]

The volume of the sample will depend on the expected concentration of DCHP.

Washing:

After loading the entire sample, wash the cartridge to remove any polar impurities that

may have been retained.

Pass a small volume of a weak solvent, such as a 5% methanol in water solution, through

the cartridge.[9] This step is crucial for removing interferences without eluting the target

analyte.

Elution:

Elute the retained DCHP from the cartridge using a nonpolar organic solvent.

Acetonitrile is an effective elution solvent for DCHP.[10] A study showed that 7 mL of

acetonitrile was sufficient to completely elute DCHP from a C18 column.[10]

Collect the eluate in a clean collection tube.

Post-Elution Processing:

The collected eluate can be concentrated to increase the analyte concentration. This is

typically done by evaporating the solvent under a gentle stream of nitrogen gas.[7][10]
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Reconstitute the dried residue in a small, known volume of a solvent compatible with the

analytical instrument (e.g., methanol or the initial mobile phase of the HPLC).[10][14]

The sample is now ready for analysis by methods such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[7][8]

Data Presentation
The following table summarizes typical performance data for the analysis of phthalates,

including DCHP, using SPE-based methods.

Parameter Value Reference

Recovery
71.27 - 106.97% (for a mixture

of 10 phthalates)
[7]

Limit of Detection (LOD)
6.0 - 23.8 ng/mL (for a mixture

of 10 phthalates)
[7]

Correlation Coefficient (r) > 0.9999 [7]

Relative Standard Deviation

(RSD)
0.86 - 8.00% [7]

Experimental Workflow
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Caption: Workflow for Dicyclohexyl Phthalate (DCHP) Solid-Phase Extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tools.thermofisher.com [tools.thermofisher.com]

2. gcms.cz [gcms.cz]

3. mdpi.com [mdpi.com]

4. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]

5. Current Sample Preparation Methods and Determination Techniques for the Determination
of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]

6. sigmaaldrich.com [sigmaaldrich.com]

7. academic.oup.com [academic.oup.com]

8. researchgate.net [researchgate.net]

9. C18 Cartridge Solid Phase Extraction (SPE) for MS analysis | Cornell Institute of
Biotechnology | Cornell University [biotech.cornell.edu]

10. academic.oup.com [academic.oup.com]

11. Demonstrating the application of a liquid chromatography-mass spectrometry method for
the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC
Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]

12. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid
chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

13. gcms.cz [gcms.cz]

14. agilent.com [agilent.com]

To cite this document: BenchChem. [Solid-Phase Extraction Protocol for Dicyclohexyl
Phthalate (DCHP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670489#solid-phase-extraction-spe-protocol-for-
dicyclohexyl-phthalate]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670489?utm_src=pdf-custom-synthesis
http://tools.thermofisher.com/content/sfs/posters/PN-70893-Extraction-Phthalates-Solid-Liquid-Matrices-PN70893-EN.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/PN-70733-automated-solid-phase-extraction-of-phthalates-for-drinking-water-samples-70733-E.pdf
https://www.mdpi.com/2227-9717/11/1/45
http://pro3c304b.pic32.websiteonline.cn/upload/JA0052.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343933/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343933/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/572/614/4538.pdf
https://academic.oup.com/chromsci/article-abstract/52/5/383/344403
https://www.researchgate.net/publication/272794066_Solid_phase_extraction_and_gas_chromatographic_-_Mass_spectrometric_analysis_of_phthalates_in_surface_water_Method_development_and_validation
https://www.biotech.cornell.edu/core-facilities-brc/facilities/proteomics-metabolomics-facility/protocols/c18-cartridge-solid-phase
https://www.biotech.cornell.edu/core-facilities-brc/facilities/proteomics-metabolomics-facility/protocols/c18-cartridge-solid-phase
https://academic.oup.com/chromsci/article-pdf/52/5/383/16724674/bmt046.pdf
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay01057h
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay01057h
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay01057h
https://pubmed.ncbi.nlm.nih.gov/19330790/
https://pubmed.ncbi.nlm.nih.gov/19330790/
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/application::paper.paper/t407048h.pdf
https://www.agilent.com/Library/slidepresentation/Public/SPE%20Tricks%20and%20Tips.pdf
https://www.benchchem.com/product/b1670489#solid-phase-extraction-spe-protocol-for-dicyclohexyl-phthalate
https://www.benchchem.com/product/b1670489#solid-phase-extraction-spe-protocol-for-dicyclohexyl-phthalate
https://www.benchchem.com/product/b1670489#solid-phase-extraction-spe-protocol-for-dicyclohexyl-phthalate
https://www.benchchem.com/product/b1670489#solid-phase-extraction-spe-protocol-for-dicyclohexyl-phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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